Cas no 256520-90-8 (Withanoside V)

• Product Name: Withanoside V
• CAS No: 256520-90-8
• Molecular Formula: C₄₀H₆₂O₁₄
• Molecular Weight: 766.91188
• MDL: MFCD09264638
• CID: 837135
• PubChem ID: 10700345

Withanoside V Properties

Names and Identifiers

• Ergosta-5,24-dien-26-oic acid, 3-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-1,22-dihydroxy-, δ-lactone, (1α,3β,22R)-
• Ergosta-5,24-dien-26-oic acid, 3-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-1,22-dihydro...
• Withanoside V
• WITHANOSIDE V(P)
• WITHANOSIDE V(SH)
• (1alpha,3beta,22R)-3-[(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-1,22-dihydroxyergosta-5,24-dien-26-oic acid delta-lactone
• (2R)-2-[(1S)-1-[(1S,3R,8S,9S,10R,13S,14S,17R)-1-hydroxy-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one
• DTXSID20443612
• HY-N8671
• Q27277219
• Ergosta-5,24-dien-26-oic acid, 3-((6-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-1,22-dihydroxy-,sigma-lactone, (1alpha,3beta,22R)-
• Withanoside V, analytical standard
• (2R)-2-[(1S)-1-[(1S, 3R, 8S, 9S, 10R, 13S, 14S, 17R)-1-hydroxy-10, 13-dimethyl-3-[(2R, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-[[(2R, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-4, 5-dimethyl-2, 3-dihydropyran-6-one
• 256520-90-8
• ERGOSTA-5,24-DIEN-26-OIC ACID, 3-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-1,22-DIHYDROXY-,.SIGMA.-LACTONE, (1.ALPHA.,3.BETA.,22R)-
• UNII-EKV8XP7MQ6
• (1alpha,3beta,22R)-1-Hydroxy-26-oxo-22,26-epoxyergosta-5,24-dien-3-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• AKOS040762511
• EKV8XP7MQ6
• CS-0148888
• MLS000876776
• MLSMR
• SMR000440588
• ergosta-5,24-dien-26-one, 22,26-epoxy-3-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-1-hydroxy-, (1alpha,3beta,22R)-
• (2R)-2-((1S)-1-((1S,3R,8S,9S,10R,13S,14S,17R)-1-hydroxy-10,13-dimethyl-3-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)oxan-2-yl)oxy-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)ethyl)-4,5-dimethyl-2,3-dihydropyran-6-one
• Ergosta-5,24-dien-26-oic acid, 3-[(6-O-ss-D-glucopyranosyl-ss-D-glucopyranosyl)oxy]-1,22-dihydroxy-, d-lactone, (1a,3ss,22R)-; Withanoside V
• WITHANOSIDE V (CONSTITUENT OF ASHWAGANDHA ROOT)
• DTXCID20394433
• CHEBI:231687

• MDL： MFCD09264638
• InChIKey： ZBLWKSUMHLVXAM-KFJRISAASA-N
• Inchi： InChI=1S/C40H62O14/c1-17-12-26(52-36(49)18(17)2)19(3)23-8-9-24-22-7-6-20-13-21(14-29(42)40(20,5)25(22)10-11-39(23,24)4)51-38-35(48)33(46)31(44)28(54-38)16-50-37-34(47)32(45)30(43)27(15-41)53-37/h6,19,21-35,37-38,41-48H,7-16H2,1-5H3/t19-,21+,22-,23+,24-,25-,26+,27+,28+,29-,30+,31+,32-,33-,34+,35+,37+,38+,39+,40-/m0/s1
• SMILES： CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC=C5C4(C(CC(C5)OC6C(C(C(C(O6)COC7C(C(C(C(O7)CO)O)O)O)O)O)O)O)C)C)C

Computed Properties

• Exact Mass: 766.41395665g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 8
• Monoisotopic Mass: 766.41395665g/mol
• Heavy Atom Count: 54
• Complexity: 1450
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Density: 1.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolide glycosides and derivatives